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The following table summarizes standardized experimental methods used by research and screening

laboratories to determine compound solubility in DMSO.

Method Type Procedure Overview Measurement & Classification Key Points

| Visual Inspection (Kinetic) [1] [2] | 1. Add DMSO to solid compound to make a theoretical solution (e.g.,
10-100 mM). 2. Orbital shaking or multicycle pipetting at room temperature for ~30 min. 3. Visual
inspection for turbidity or solid deposits. | Classified into solubility intervals (e.g., > 200 mM, < 200 mM >
100 mM, etc.) based on the highest concentration where solution remains clear. [2] | - Simple, high-

throughput.

e Used for fragment library screening. [2] | | NMR Quantification [3] | 1. Prepare a stock solution in
DMSO (e.g., 100 mM).

e After storage, dilute to a target concentration (e.g., 1 mM).

e Use 'H NMR with an internal standard (e.g., isoleucine) and the ERETIC2/PULCON method for
absolute quantification. | Directly measures concentration in uM. A threshold (e.g., 1000 uM) classifies
compounds as soluble or insoluble. [3] | - Highly accurate.

e Provides chemical structure conformity check. [3] | | HPLC Quantification (Thermodynamic) [2] | 1.
Prepare compound solutions at varying concentrations in DMSO.
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¢ Use High-Performance Liquid Chromatography (HPLC) for quantitative analysis. | Provides precise
molar concentration measurements. [2] | - Rigorous and quantitative.

¢ Used for high-quality fragment subsets. [2] |

The workflow below visualizes the key stages of the NMR quantification method.
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Classify Solubility

(e.g., >1 mM = Soluble)

Click to download full resolution via product page

Experimental workflow for NMR-based DMSO solubility quantification [3]

Predictive Modeling for Solubility

When experimental data is unavailable, machine learning models can predict DMSO solubility. These

models are trained on large datasets of chemical structures and their experimental solubility values. [1]

¢ Model Types and Performance: Studies have successfully used Support Vector Machine (SVM),
Random Forest (RF), C4.5 decision trees, and Associative Neural Networks (ASNN). [1] [3] For
fragment-like compounds, an SVM model achieved a balanced accuracy of 0.78 in cross-validation.
[3] On larger datasets, models have shown the ability to provide a 2 to 9-fold enrichment in
identifying soluble compounds among the most reliable predictions. [1]

¢ Application to Ayanin: To get a prediction for Ayanin, you could use the publicly available model on
the Laboratory of Chemoinformatics website (http://infochim.u-strasbg.fr/cgi-bin/predictor2.cgi). [3]
You will need to provide the molecular structure of Ayanin (quercetin-3,7,4'-O-trimethylether) in a
suitable format.

A Path Forward for Your Research

Given the lack of pre-existing data for Ayanin, here is a practical approach to obtain the required

information:

¢ Perform Experimental Measurement: The NMR-based method is highly recommended for its
accuracy and ability to verify compound integrity. You can follow the protocol summarized above and
in the scientific literature. [3]

o Utilize Predictive Models: As a preliminary estimate, submit the structure of Ayanin to the online
predictive model mentioned to get a solubility class prediction. [3]

e Consult Commercial Vendors: Companies like Life Chemicals specialize in solubility measurement

and may offer contractual services to determine the value for Ayanin. [2]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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